Cas no 67272-96-2 (Benzene, 4-(chloromethyl)-1-(ethylthio)-2-methyl-)

Benzene, 4-(chloromethyl)-1-(ethylthio)-2-methyl- structure
67272-96-2 structure
Product Name:Benzene, 4-(chloromethyl)-1-(ethylthio)-2-methyl-
CAS No:67272-96-2
MF:C10H13ClS
MW:200.728220701218
CID:1721650
PubChem ID:85950980
Update Time:2025-04-21

Benzene, 4-(chloromethyl)-1-(ethylthio)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-(chloromethyl)-1-(ethylthio)-2-methyl-
    • 4-(Chloromethyl)-1-(ethylthio)-2-methylbenzene
    • 67272-96-2
    • DTXSID701248428
    • Inchi: 1S/C10H13ClS/c1-3-12-10-5-4-9(7-11)6-8(10)2/h4-6H,3,7H2,1-2H3
    • InChI Key: HZJJPUMSNOUYAN-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC(=C(C)C=1)SCC

Computed Properties

  • Exact Mass: 200.04279
  • Monoisotopic Mass: 200.0426493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • PSA: 0

Benzene, 4-(chloromethyl)-1-(ethylthio)-2-methyl- Related Literature

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